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Compound of Interest

Compound Name: Oxapropanium iodide
CAS No.: 541-66-2
Cat. No.: B1677840
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Chemical Profile and
Associated Hazards

Oxapropanium iodide (CAS 541-66-2), also known as trimethyl(2,3-
methylenedioxypropyl)ammonium iodide, is a quaternary ammonium compound (QAC).[1] Its
structure comprises a positively charged quaternary ammonium cation and an iodide anion.
This dual nature necessitates a disposal strategy that addresses the potential hazards of both

components.

Table 1: Chemical and Hazard Profile of Oxapropanium lodide
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Property Information Source(s)

Chemical Name Oxapropanium iodide [1]

Trimethyl(2,3-

Synonyms methylenedioxypropyl)ammoni  [1]
um lodide
CAS Number 541-66-2 [1]
Molecular Formula C7H16INO2 [1]
Molecular Weight 273.11 g/mol [1]
Appearance Solid (Typical for salts) General Chemical Knowledge

As a QAC, potential for skin
and eye irritation.[2] The iodide
] component may cause thyroid
Primary Hazards ] [21[31[4]
damage with prolonged
exposure.[2] QACs are known

to be toxic to aquatic life.[3][4]

The primary directive for the disposal of oxapropanium iodide is to prevent its release into the
environment, particularly into waterways, due to the ecotoxicity of quaternary ammonium
compounds.[3][4] Furthermore, the iodide component must be managed to prevent the
formation of volatile and hazardous elemental iodine.

Risk Assessment and Personal Protective
Equipment (PPE)

A thorough risk assessment is paramount before initiating any disposal procedure. The primary
risks associated with handling oxapropanium iodide waste are skin and eye contact, and
potential inhalation of any dust or aerosols.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale
) Safety glasses with side Protects against splashes of
Eye Protection i .
shields or goggles. waste solutions.
] o Provides a barrier against skin
Hand Protection Nitrile gloves.

contact.

] Protects clothing and skin from
Body Protection Laboratory coat. o
contamination.

Use in a well-ventilated area. A o ) ]
) ) ) Minimizes inhalation of
Respiratory respirator may be necessary if _ _
. airborne particles.
creating dust or aerosols.

Always handle oxapropanium iodide and its waste in a well-ventilated area, preferably within
a chemical fume hood.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
environmental contamination.

o Evacuate and Secure: Alert personnel in the immediate area and restrict access.
« Ventilate: Ensure adequate ventilation to disperse any airborne contaminants.

o Absorb: For liquid spills, use an inert absorbent material such as vermiculite, sand, or earth.
[2] Do not use combustible materials like paper towels. For solid spills, gently sweep up the
material to avoid creating dust.

o Collect: Place the absorbed or swept material into a clearly labeled, sealed container for
hazardous waste disposal.[2]

o Decontaminate: Clean the spill area with a suitable solvent (e.g., water, if appropriate),
collecting the cleaning materials for disposal as hazardous waste.

o Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department.
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Step-by-Step Disposal Procedure

The disposal of oxapropanium iodide waste involves a two-pronged approach: addressing the
iodide anion and managing the quaternary ammonium cation. The entire process should be
treated as the disposal of hazardous chemical waste.

Initial Waste Collection and Segregation

All waste containing oxapropanium iodide, including unused product, contaminated labware,
and spill cleanup materials, must be collected in a dedicated, clearly labeled, and sealed
hazardous waste container.[3] Do not mix this waste with other waste streams unless
compatibility has been confirmed by your institution's EHS department.

Treatment of the lodide Component

If there is a possibility of elemental iodine being present in the waste stream (e.g., through
degradation), it should be reduced to the less hazardous iodide form. This is a critical step to
prevent the release of volatile iodine.

Experimental Protocol: Neutralization of Potential Elemental lodine
e Objective: To reduce any elemental iodine (I2) to iodide (I7).
e Materials:
o Oxapropanium iodide waste solution.
o 10% Sodium thiosulfate (NazS20s3) solution.
o Stir plate and stir bar.
o Appropriate PPE.
e Procedure:
o Place the waste container in a chemical fume hood.

o Slowly add the 10% sodium thiosulfate solution to the waste while stirring.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1677840/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-oxapropanium-iodide
https://www.benchchem.com/product/b1677840/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-oxapropanium-iodide
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Cilastatin_Ammonium_Salt_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1677840/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-oxapropanium-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

o If the solution has a yellow or brown tint (indicative of 12), continue adding sodium
thiosulfate dropwise until the color disappears.

o Once the solution is colorless, the neutralization of elemental iodine is complete.

Management of the Quaternary Ammonium Cation

The oxapropanium cation contains a 1,3-dioxolane ring, which is susceptible to hydrolysis
under acidic conditions.[5][6][7][8] This chemical property can be leveraged for its degradation.
However, for standard laboratory disposal, the primary route is collection by a licensed

hazardous waste disposal service.

The overall workflow for the disposal of oxapropanium iodide is summarized in the following

diagram:
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Caption: Workflow for the proper disposal of Oxapropanium lodide.

Regulatory Considerations
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The disposal of oxapropanium iodide must comply with all local, state, and federal
regulations. In the United States, the Environmental Protection Agency (EPA) regulates
hazardous waste under the Resource Conservation and Recovery Act (RCRA). While
oxapropanium iodide may not be specifically listed as a hazardous waste, it may be classified
as such based on its characteristics (e.g., toxicity). It is the responsibility of the waste generator
to make this determination. Always consult with your institution's EHS department for guidance
on proper waste classification and disposal procedures.

Conclusion

The safe and compliant disposal of oxapropanium iodide is a multi-faceted process that
requires a thorough understanding of its chemical properties and associated hazards. By
following the detailed procedures outlined in this guide, researchers and laboratory
professionals can mitigate risks to themselves and the environment. A commitment to rigorous
safety protocols and adherence to institutional and regulatory guidelines are the cornerstones
of responsible chemical waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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